2-chloro-2,2-difluoro-N-[(1R)-1-phenylethyl]acetamide

• IUPAC Name: 2-chloro-2,2-difluoro-N-[(1R)-1-phenylethyl]acetamide
• InChI: InChI=1S/C10H10ClF2NO/c1-7(8-5-3-2-4-6-8)14-9(15)10(11,12)13/h2-7H,1H3,(H,14,15)/t7-/m1/s1
• InChI Key: UQWXCWQOHMGTKS-SSDOTTSWSA-N
• Canonical SMILES: CC(C1=CC=CC=C1)NC(=O)C(F)(F)Cl
• Isomeric SMILES: C[C@H](C1=CC=CC=C1)NC(=O)C(F)(F)Cl
• Molecular Formula: C10H10ClF2NO
• Molecular Weight: 233.64 g/mol

Description

“2-chloro-2,2-difluoro-N-[(1R)-1-phenylethyl]acetamide” is a chemical compound. It is available commercially. The molecular formula of this compound is C10H10ClF2NO.

Scientific Research Applications

Precursors for Synthesis of Complex Molecules

Difluoroacetamide derivatives have been identified as valuable precursors in the synthesis of complex molecules. For instance, Bordeau et al. (2006) explored difluoro(trimethylsilyl)acetamides as precursors of 3,3‐Difluoroazetidinones, showcasing their utility in synthesizing 2,2-difluoro-3-hydroxyacetamides and further conversion into 3,3-difluoroazetidinones, highlighting an innovative route to these cyclic compounds (Bordeau, Frébault, Gobet, & Picard, 2006).

Anticancer, Anti-Inflammatory, and Analgesic Activities

Rani et al. (2014) synthesized 2-(substituted phenoxy)-N-(1-phenylethyl)acetamide derivatives and evaluated their potential as anticancer, anti-inflammatory, and analgesic agents. Their research found that halogenated derivatives, in particular, showed promising activity, underscoring the therapeutic potential of these compounds (Rani, Pal, Hegde, & Hashim, 2014).

Thrombin Inhibition

Lee et al. (2007) studied 2-(2-Chloro-6-fluorophenyl)acetamides, including derivatives with 2,2-difluoroethylamine substituents, as potent thrombin inhibitors, providing insight into their potential for developing new therapeutic agents targeting blood coagulation disorders (Lee, Kreutter, Pan, Crysler, Spurlino, Player, Tomczuk, & Lu, 2007).

Structural and Dynamic Studies

Research on the structural and dynamic aspects of difluoroacetamide derivatives also contributes to understanding their potential applications. For example, Negrebetsky et al. (2008) synthesized and analyzed N-(trifluorosilylmethyl)-[N-(S)-(1-phenylethyl)]acetamide, exploring its stereochemistry and potential in coordination chemistry (Negrebetsky, Taylor, Kramarova, Shipov, Pogozhikh, Ovchinnikov, Korlyukov, Bowden, Bassindale, & Baukov, 2008).